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Compound of Interest

Compound Name: Netropsin

Cat. No.: B231845

For Researchers, Scientists, and Drug Development Professionals

Abstract

Netropsin, a naturally occurring polyamide antibiotic, has garnered significant attention within
the scientific community for its unique mode of action and potential therapeutic applications.
Isolated from Streptomyces netropsis, this molecule exhibits potent antiviral and antibiotic
properties.[1][2] Its biological activity is intrinsically linked to its ability to bind to the minor
groove of double-stranded DNA, specifically at AT-rich sequences.[1][3][4][5][6] This
comprehensive technical guide delves into the core chemical structure and diverse properties
of Netropsin, providing researchers and drug development professionals with a detailed
understanding of this important molecule. The guide summarizes key quantitative data in
structured tables, outlines detailed experimental protocols for studying its DNA interactions,
and provides visual representations of its structure and experimental workflows.

Chemical Structure

Netropsin is a basic oligopeptide characterized by a central chain of three N-methylpyrrole
carboxamide units flanked by two basic terminal groups.[1][2] This distinct architecture is
crucial for its interaction with DNA.
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Identifier Value
N-{5-[(3-Amino-3-iminopropyl)carbamoyl]-1-
methyl-1H-pyrrol-3-yl}-4-[(N-

IUPAC Name Y by AR
carbamimidoylglycyl)amino]-1-methyl-1H-
pyrrole-2-carboxamide[1]
CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)N

SMILES
CCC(=N)N)C)NC(=O)CN=C(N)N[7]

CAS Number 1438-30-8[1][7]

Synonyms Congocidine, Sinanomycin[1][7]

Structural Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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